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Compound of Interest

Compound Name: N-Butyraldehyde-D8

Cat. No.: B124768 Get Quote

N-Butyraldehyde-D8: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the properties of N-Butyraldehyde-D8, a

deuterated isotopologue of N-Butyraldehyde. This compound is valuable in various research

applications, including metabolic studies, reaction mechanism elucidation, and as an internal

standard in mass spectrometry-based analyses.

Core Chemical and Physical Properties
N-Butyraldehyde-D8, also known as Butanal-d8, is a stable, isotopically labeled form of n-

butyraldehyde where all eight hydrogen atoms have been replaced by deuterium. This

substitution results in a higher molecular weight compared to its non-deuterated counterpart, a

key feature utilized in isotopic labeling studies.
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Property Value Source

Chemical Formula CD₃CD₂CD₂CDO CDN Isotopes[1]

Molecular Weight 80.15 g/mol PubChem[2], Benchchem[3]

80.16 g/mol CDN Isotopes[1]

CAS Number 84965-36-6
CDN Isotopes[1],

Benchchem[3]

Isotopic Enrichment 99 atom % D CDN Isotopes[1]

Chemical Purity 96% CDN Isotopes[1]

Appearance Colorless liquid

Boiling Point 75-76 °C (for unlabeled) Sigma-Aldrich

Melting Point -99 °C (for unlabeled) Sigma-Aldrich

Density
0.80 g/cm³ at 20 °C (for

unlabeled)
Sigma-Aldrich

Logical Relationship: N-Butyraldehyde to N-
Butyraldehyde-D8
The relationship between N-Butyraldehyde and its deuterated form is a direct isotopic

substitution. This process, while synthetically achieved, provides a molecule that is chemically

similar but physically distinguishable due to the mass difference.
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Isotopic Relationship

N-Butyraldehyde (C₄H₈O)

N-Butyraldehyde-D8 (C₄D₈O)

Deuteration

Workflow for Purity Analysis

Sample Preparation

Instrumental Analysis

Data Interpretation

N-Butyraldehyde-D8 Sample

Dissolve in appropriate solvent
(e.g., Chloroform-d)

Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR) Spectroscopy

Mass Spectrum Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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